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Compound of Interest

Compound Name: Pyrrole-d5

Cat. No.: B099909 Get Quote

Physical Properties of Pyrrole-d5: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of Pyrrole-d5
(C₄D₅N), a deuterated isotopologue of pyrrole. The substitution of hydrogen with deuterium

atoms imparts a higher molecular weight, which subtly influences its physical characteristics

compared to the non-deuterated form. This document summarizes essential data for laboratory

and developmental applications.

Core Physical Characteristics
Pyrrole-d5 is a colorless liquid under standard conditions. The primary physical data points, its

boiling point and density, are critical for a range of applications, including reaction setup,

purification, and formulation.

Physical Property Value Conditions

Boiling Point 131 °C at 1 atm

Density 1.115 g/mL at 25 °C
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Additional Properties
A broader understanding of Pyrrole-d5's physical nature is beneficial for comprehensive

experimental design.

Property Value

Molecular Weight 72.12 g/mol [1][2]

Melting Point -23 °C[1][2][3]

Refractive Index n20/D 1.5072 (lit.)[1][2]

Experimental Considerations
While specific, detailed experimental protocols for the determination of the boiling point and

density of Pyrrole-d5 are not readily available in the public domain, the methodologies for such

measurements are standard in organic chemistry.

Boiling Point Determination: The boiling point is typically determined by distillation at

atmospheric pressure. The temperature at which the liquid and vapor phases are in equilibrium

is recorded. For small sample sizes, micro-boiling point determination methods can be

employed.

Density Measurement: The density is commonly measured using a pycnometer or a digital

density meter at a controlled temperature, in this case, 25 °C. This involves accurately

measuring the mass of a known volume of the substance.

Logical Relationship of Physical Properties
The following diagram illustrates the fundamental physical state transitions and properties of

Pyrrole-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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